Cas no 213990-48-8 (tert-butyl N-[(3S)-azepan-3-yl]carbamate)
213990-48-8 structure
Product Name:tert-butyl N-[(3S)-azepan-3-yl]carbamate
CAS No:213990-48-8
MF:C11H22N2O2
MW:214.304583072662
MDL:MFCD18831516
CID:242784
PubChem ID:10822534
Update Time:2025-04-19
tert-butyl N-[(3S)-azepan-3-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl azepan-3-ylcarbamate
- tert-Butyl((3S)-azepan-3-yl)carbamate
- Carbamic acid,[(3S)-hexahydro-1H-azepin-3-yl]-, 1,1-dimethylethyl ester (9CI)
- tert-butyl N-[(3S)-azepan-3-yl]carbamate
- (S)-3-Boc-amino-azepane
- tert-butyl (3S)-azepan-3-ylcarbamate
- AK113989
- Carbamic acid, [(3S)-hexahydro-1H-azepin-3-yl]-, 1,1-dimethylethyl ester (9CI)
- (S)-3-N-Boc-aminoazepane
- NZEPWAXJSWYEDV-VIFPVBQESA-N
- (S)-tert-Butylazepan-3-ylcarbamate
- tert-butyl (S)-azepan-3-ylcarbamate
- (5)-tert-Butyl azepan-3-ylcarbamate
- SB18644
- FCH4044434
- AX8164103
- ST24036469
- C
- AC-30448
- A879125
- SCHEMBL4705107
- DTXSID10445382
- AKOS016843832
- DS-6371
- MFCD18831516
- CS-0054546
- (R)-3-Boc-amino-azepane
- 213990-48-8
- DB-328172
-
- MDL: MFCD18831516
- Inchi: 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-9-6-4-5-7-12-8-9/h9,12H,4-8H2,1-3H3,(H,13,14)/t9-/m0/s1
- InChI Key: NZEPWAXJSWYEDV-VIFPVBQESA-N
- SMILES: O(C(N[C@@H]1CNCCCC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 214.16826
- Monoisotopic Mass: 214.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4
- XLogP3: 1.4
Experimental Properties
- PSA: 50.36
tert-butyl N-[(3S)-azepan-3-yl]carbamate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
tert-butyl N-[(3S)-azepan-3-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM200155-1g |
(R)-3-Boc-amino-azepane |
213990-48-8 | 97% | 1g |
$645 | 2021-06-09 | |
| Chemenu | CM200155-5g |
(R)-3-Boc-amino-azepane |
213990-48-8 | 97% | 5g |
$2258 | 2021-06-09 | |
| Alichem | A449042612-1g |
(S)-tert-Butyl azepan-3-ylcarbamate |
213990-48-8 | 97% | 1g |
$683.10 | 2023-09-02 | |
| Alichem | A449042612-5g |
(S)-tert-Butyl azepan-3-ylcarbamate |
213990-48-8 | 97% | 5g |
$2439.15 | 2023-09-02 | |
| Alichem | A449042612-10g |
(S)-tert-Butyl azepan-3-ylcarbamate |
213990-48-8 | 97% | 10g |
$4039.20 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KP678-50mg |
tert-butyl N-[(3S)-azepan-3-yl]carbamate |
213990-48-8 | 97% | 50mg |
726.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KP678-200mg |
tert-butyl N-[(3S)-azepan-3-yl]carbamate |
213990-48-8 | 97% | 200mg |
1668.0CNY | 2021-08-04 | |
| Chemenu | CM200155-250mg |
(R)-3-Boc-amino-azepane |
213990-48-8 | 97% | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM200155-1g |
(R)-3-Boc-amino-azepane |
213990-48-8 | 97% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM200155-5g |
(R)-3-Boc-amino-azepane |
213990-48-8 | 97% | 5g |
$*** | 2023-03-31 |
tert-butyl N-[(3S)-azepan-3-yl]carbamate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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